2-(1H-Benzimidazol-2-ylsulfanyl)-1-(4-bromophenyl)ethanone
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Description
2-(1H-Benzimidazol-2-ylsulfanyl)-1-(4-bromophenyl)ethanone is a useful research compound. Its molecular formula is C15H11BrN2OS and its molecular weight is 347.23. The purity is usually 95%.
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Scientific Research Applications
Biological Activities and Immunomodulation
1-(6-Bromo-3-methyl-1,3-thiazolo[3,2-a]benzimidazol-2-yl)ethanone, a structurally similar compound, has shown potent immunosuppressive activities against macrophages and T-lymphocytes. Additionally, its derivatives exhibit significant inhibitors of LPS-stimulated NO generation and possess strong cytotoxicity against various cancer cells, indicating potential for immunomodulation and anticancer applications (Abdel‐Aziz et al., 2011).
Anti-Helicobacter pylori Agents
Derivatives of 2-([3-[(1H-benzimidazol-2-ylsulfanyl)methyl]-phenyl]sulfanyl)-1-ethanol, which are structurally related, have shown potent activity against the gastric pathogen Helicobacter pylori. These compounds, especially a prototype carbamate, exhibited low minimal inhibition concentrations against various H. pylori strains, including drug-resistant ones, making them potential candidates as novel anti-H. pylori agents (Carcanague et al., 2002).
Antifungal Applications
Certain benzoxazole derivatives, including 2-(1,3-benzoxazol-2-ylsulfanyl)-1-(4-bromophenyl)ethanone, have demonstrated anti-Candida activity. These compounds showed effective action against Candida strains, including azole-resistant ones, and were found to interact with ergosterol and affect mitochondrial respiration, indicating potential as antifungal agents (Staniszewska et al., 2021).
Anticancer Activity
Substituted 1-(1-ethy-1H-benzimidazol-2-yl) ethanone derivatives have been synthesized and shown notable anticancer activity. Specifically, one compound exhibited significant growth inhibition against various human cancer cell lines, suggesting potential as a template for developing new anticancer agents (Rashid et al., 2014).
Properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-1-(4-bromophenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrN2OS/c16-11-7-5-10(6-8-11)14(19)9-20-15-17-12-3-1-2-4-13(12)18-15/h1-8H,9H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZWHCEWSSISORO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)SCC(=O)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.